Cas no 101458-36-0 (Benzenepropanoic acid, .alpha.,.beta.-dibroMo-4-Methyl-, ethyl ester)

• Product Name: Benzenepropanoic acid, .alpha.,.beta.-dibroMo-4-Methyl-, ethyl ester
• CAS No: 101458-36-0
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 1129125
• PubChem ID: 12765432
• Update Time: 2025-04-20

Benzenepropanoic acid, .alpha.,.beta.-dibroMo-4-Methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, .alpha.,.beta.-dibroMo-4-Methyl-, ethyl ester
• 2,3-dibromo-3-p-tolyl-propionic acid ethyl ester
• Benzenepropanoic acid, .alpha.,.beta.-dibroMo-4-Methyl-, ethyl e
• ethyl 2,3-dibromo-3-(4-methylphenyl)propanoate
• Ethyl 2,3-dibromo-3-p-tolylpropanoate
• HJXTWYIOULVJBI-UHFFFAOYSA-N
• 101458-36-0
• SCHEMBL2967224
• A18017

• Inchi： 1S/C12H14Br2O2/c1-3-16-12(15)11(14)10(13)9-6-4-8(2)5-7-9/h4-7,10-11H,3H2,1-2H3
• InChI Key： HJXTWYIOULVJBI-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OCC)Br)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 349.93401g/mol
• Monoisotopic Mass: 347.93605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų